Cas no 2223053-62-9 (tert-butyl 4-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-yl)piperidine-1-carboxylate
• CAS No: 2223053-62-9
• MF: C₂₀H₃₂BNO₅
• MW: 377.282786369324
• CID: 4786384
• PubChem ID: 133555524
• Update Time: 2025-10-28

tert-butyl 4-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-yl)piperidine-1-carboxylate
• 5-(N-Boc-piperidin-4-yl)furan-2-boronic acid pinacol ester
• 2223053-62-9

• Inchi： 1S/C20H32BNO5/c1-18(2,3)25-17(23)22-12-10-14(11-13-22)15-8-9-16(24-15)21-26-19(4,5)20(6,7)27-21/h8-9,14H,10-13H2,1-7H3
• InChI Key： BPZQKHMQVPGXIM-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C2=CC=C(B3OC(C)(C)C(C)(C)O3)O2)CC1

Computed Properties

• Exact Mass: 377.2373533g/mol
• Monoisotopic Mass: 377.2373533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.1Ų

Additional information on tert-butyl 4-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-yl)piperidine-1-carboxylate

Introduction to Tert-butyl 4-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-yl)piperidine-1-carboxylate (CAS No: 2223053-62-9)

Tert-butyl 4-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-yl)piperidine-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2223053-62-9, represents a convergence of advanced synthetic methodologies and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups and motifs that make it particularly interesting for further investigation and development.

The core structure of Tert-butyl 4-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-yl)piperidine-1-carboxylate features a piperidine ring substituted with a furan moiety at the 4-position. This furan ring is further modified with a 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group, which is a boronic ester derivative. Boronic esters are well-known for their utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis that allows for the formation of carbon-carbon bonds under mild conditions. This feature makes the compound a valuable intermediate in the construction of more complex molecules.

The presence of the tert-butyl group at the carboxylate position provides stability to the molecule and influences its solubility and metabolic behavior. Piperidine derivatives are widely recognized for their role in pharmaceuticals due to their ability to interact with biological targets such as enzymes and receptors. The combination of these structural elements suggests that Tert-butyl 4-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-yl)piperidine-1-carboxylate could serve as a versatile building block for the synthesis of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new methodologies for boron-containing compounds due to their potential in drug discovery. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group not only facilitates cross-coupling reactions but also enhances the metabolic stability of the molecule. This is particularly important in drug design where long-term bioavailability is a critical factor. The boronic ester functionality can be readily converted into other functional groups through various chemical transformations, making it an adaptable intermediate for medicinal chemists.

One of the most promising applications of Tert-butyl 4-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-yl)piperidine-1-carboxylate lies in its potential use as a precursor for small-molecule drugs targeting neurological disorders. Piperidine-based compounds have shown efficacy in treating conditions such as Parkinson's disease and epilepsy due to their interaction with neurotransmitter systems. The furan moiety adds another layer of complexity that could enhance binding affinity and selectivity towards specific biological targets. Current research is exploring how modifications at the furan ring can optimize pharmacokinetic properties while maintaining therapeutic efficacy.

The synthesis of Tert-butyl 4-(5-(4,4,5tetramethyl-l ,3 ,2 -dioxaboro lan -z -y l)furan -z -y l)piperidine-l -carb ox ylate involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of the boronic ester group requires careful control over reaction conditions to ensure high yields and purity. Advances in catalytic systems have made it possible to perform these reactions under milder conditions with higher selectivity. This has opened up new possibilities for incorporating boron into drug candidates while minimizing unwanted side reactions.

Recent studies have demonstrated the utility of this compound in generating libraries of diversified molecules for high-throughput screening (HTS). By leveraging its reactive sites and structural flexibility, Tert-butyl 4-(z -(z -(z ,z ,z ,z -tetramethyl-l ,3 ,z -dioxaboro lan -z -y l)furan-z -y l)piperidine-l -carb ox ylate can be used to create novel analogs with tailored properties. Such libraries are instrumental in identifying lead compounds that can be further optimized through structure-based drug design (SBDD) or fragment-based drug discovery (FBDD) approaches.

The potential applications extend beyond neurological disorders; researchers are also investigating its role in oncology and anti-inflammatory therapies. The piperidine ring's ability to modulate enzyme activity makes it an attractive scaffold for developing kinase inhibitors or other targeted therapies. Additionally, Tert-butyl 4-(z -(z -(z ,z ,z ,z -tetramethyl-l ,3 ,z -dioxaboro lan -z -y l)furan-z -y l)piperidine-l -carb ox ylate could serve as a key intermediate in developing treatments for infectious diseases by targeting essential bacterial or viral enzymes.

In conclusion, Tert-butyl 4-(z -(z -(z ,z ,z ,z -tetramethyl-l ,3 ,z -dioxaboro lan z yl)furan-z y l)piperidine-l carb ox ylate (CAS No: 2223053-z62-z9) represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its unique structural features, including the piperidine ring, furan moiety, and boronic ester functionality, make it an invaluable tool for synthetic chemists and medicinal researchers alike. As our understanding of biological systems continues to evolve, this compound will undoubtedly play a crucial role in discovering next-generation therapeutics that address some of today's most pressing medical challenges.